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Compound of Interest

Compound Name:
Methyl 2-(methylthio)-5-

nitrobenzoate

CAS No.: 191604-70-3

Cat. No.: B065198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-(methylthio)-5-nitrobenzoate is a substituted aromatic compound with potential

applications in medicinal chemistry and organic synthesis. Its structure, featuring a nitro group,

a methyl ester, and a methylthio ether, offers a unique combination of electronic and steric

properties that make it an intriguing candidate for further investigation in drug discovery and

materials science. The presence of the electron-withdrawing nitro group and the oxidizable

sulfur atom suggests a rich and varied reactivity profile. This guide provides a comprehensive

overview of its identifiers, physicochemical properties, a proposed synthetic route, predicted

spectroscopic data, and a discussion of its potential biological significance.

Core Identifiers and Physicochemical Properties
A clear identification of a chemical entity is fundamental for any research and development

endeavor. The core identifiers for Methyl 2-(methylthio)-5-nitrobenzoate are summarized

below.
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Identifier Value

CAS Number 191604-70-3

Molecular Formula C₉H₉NO₄S

Molecular Weight 227.24 g/mol

IUPAC Name Methyl 2-(methylthio)-5-nitrobenzoate

Synonyms Methyl 2-(methylsulfanyl)-5-nitrobenzoate

The physicochemical properties of a compound are critical in determining its behavior in

biological and chemical systems. While experimental data for this specific molecule is limited,

the following properties can be predicted based on its structure.

Property Predicted Value

Appearance Pale yellow to yellow solid

Melting Point Not available

Boiling Point Not available

Solubility

Likely soluble in common organic solvents such

as dichloromethane, ethyl acetate, and acetone.

Sparingly soluble in water.

LogP ~2.5 (Estimated)

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of Methyl 2-(methylthio)-5-
nitrobenzoate is not readily available in the public domain, a plausible synthetic route can be

devised based on established organic chemistry principles. A common approach would involve

the nitration of a suitable precursor followed by nucleophilic aromatic substitution.

Proposed Synthetic Workflow
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Proposed Synthesis of Methyl 2-(methylthio)-5-nitrobenzoate

Methyl 2-chlorobenzoate

Methyl 2-chloro-5-nitrobenzoate

HNO₃, H₂SO₄

Methyl 2-(methylthio)-5-nitrobenzoate

NaSCH₃, DMF
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Potential Drug Discovery Pathway

Methyl 2-(methylthio)-5-nitrobenzoate

Reduction of Nitro Group Oxidation of Thioether

Library of Derivatives

Biological Screening

Lead Compound Identification
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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